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Compound of Interest

Compound Name: 2-Cyanothioacetamide

Cat. No.: B047340 Get Quote

This guide provides critical safety, handling, and disposal information for 2-
Cyanothioacetamide (CAS No. 7357-70-2), tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is essential for ensuring

personal safety and regulatory compliance.

Hazard Identification and Classification
2-Cyanothioacetamide is classified as a hazardous substance. The primary hazards are

summarized below.[1][2][3]

Hazard Class GHS Hazard Code Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
H302, H312, H332 Warning

Harmful if swallowed,

in contact with skin, or

if inhaled.[1][2][3]

Skin

Corrosion/Irritation
H315 Warning

Causes skin irritation.

[1][2][3]

Serious Eye

Damage/Eye Irritation
H319 Warning

Causes serious eye

irritation.[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

H335 Warning
May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure to 2-Cyanothioacetamide.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Face Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used with goggles

when a splash hazard exists.

[1][4]

Skin Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[4] Inspect

gloves for degradation or

punctures before each use.

Change gloves every 30 to 60

minutes or immediately if

contaminated.[5]

Protective Clothing

A lab coat or chemical-

resistant apron is required.[4]

[6] For larger quantities or

significant exposure risk, a

chemical-resistant suit may be

necessary.[4] Ensure clothing

has a closed front, long

sleeves, and tight-fitting cuffs.

[5]

Footwear
Closed-toed footwear is

mandatory.[1][6]

Respiratory Protection Dust Mask or Respirator Use a dust mask (e.g., N95)

for handling small quantities in

a well-ventilated area. A

NIOSH-approved respirator

may be necessary for larger

quantities, in case of

insufficient ventilation, or

during spill cleanup.[1]

Respirators are not a
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substitute for proper

engineering controls like a

chemical fume hood.[1][6]

Operational Plan for Safe Handling
Strict adherence to the following operational protocol is crucial to prevent accidental exposure

and contamination.

Engineering Controls
Ventilation: Always handle 2-Cyanothioacetamide in a well-ventilated area. A certified

chemical fume hood is strongly recommended.[1][4]

Eyewash Station: Facilities must be equipped with a readily accessible eyewash fountain.[1]

Handling Procedures
Pre-Handling:

Thoroughly read and understand the Safety Data Sheet (SDS) for 2-
Cyanothioacetamide.[4]

Ensure all required PPE is available and in good condition.[4]

Prepare the work area by removing unnecessary items to avoid clutter.[4]

During Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.[1][6]

Do not eat, drink, or smoke in the handling area.[1][7]

Keep the container tightly closed when not in use.[1]

Post-Handling:
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Wash hands and any exposed skin thoroughly after handling.[1]

Decontaminate all equipment and the work area after use.

Remove and properly dispose of contaminated PPE.
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Workflow for Safe Handling of 2-Cyanothioacetamide

Preparation

Handling

Post-Handling

Read SDS

Inspect & Don PPE

Prepare Fume Hood

Weigh Chemical

Begin work

Perform Experiment

Decontaminate Workspace & Equipment

Complete work

Segregate & Dispose of Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Cyanothioacetamide.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Immediate Action Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][8]

Skin Contact

Immediately flush the affected skin with plenty of

soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

[8] Seek immediate medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][8] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Accidental Release (Spill)

Evacuate non-essential personnel from the

area.[9] Ensure adequate ventilation. Wearing

appropriate PPE, prevent further leakage. For

solid spills, carefully sweep or vacuum the

material to avoid creating dust and place it into a

sealed, labeled hazardous waste container.[6][9]

Absorb liquid spills with an inert material (e.g.,

sand or vermiculite) and place in a suitable

disposal container.[1][9]

Disposal Plan
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Proper disposal of 2-Cyanothioacetamide and contaminated materials is mandatory to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization
2-Cyanothioacetamide is considered hazardous waste.[4]

All contaminated materials, including gloves, wipes, and weighing papers, must also be

treated as hazardous waste.[4][9]

Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with 2-Cyanothioacetamide in a

designated, puncture-resistant, and clearly labeled hazardous waste container.[9]

Liquid Waste: Use a dedicated, chemically resistant (e.g., glass or polyethylene) container

for liquid waste.[9] Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[4]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste. After rinsing, deface the label and dispose of

the container according to your institution's guidelines.[10]

Storage and Disposal
Keep all waste containers sealed when not in use and store them in a designated satellite

accumulation area.[9]

Arrange for waste collection by your institution's licensed hazardous waste management

service.[9]

Always consult and adhere to all federal, state, and local hazardous waste regulations.[1]
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Disposal Plan for 2-Cyanothioacetamide Waste

Waste Generation

Collection & Segregation

Storage & Disposal

Solid Waste (Unused chemical, contaminated PPE)

Labelled, sealed solid waste container

Liquid Waste (Solutions, rinsate)

Labelled, sealed liquid waste container

Store in Satellite Accumulation Area

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2-Cyanothioacetamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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